(2E)-3-(2-chlorophenyl)-N-ethyl-N-(2-methylphenyl)prop-2-enamide

• Molecular Formula: C18H18ClNO
• Molecular Weight: 299.8 g/mol
• IUPAC Name: (E)-3-(2-chlorophenyl)-N-ethyl-N-(2-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C18H18ClNO/c1-3-20(17-11-7-4-8-14(17)2)18(21)13-12-15-9-5-6-10-16(15)19/h4-13H,3H2,1-2H3/b13-12+
• InChI Key: LZDDBWNGNGJKIH-OUKQBFOZSA-N
• Isomeric SMILES: CCN(C1=CC=CC=C1C)C(=O)/C=C/C2=CC=CC=C2Cl
• Canonical SMILES: CCN(C1=CC=CC=C1C)C(=O)C=CC2=CC=CC=C2Cl

Description

(2E)-3-(2-chlorophenyl)-N-ethyl-N-(2-methylphenyl)prop-2-enamide is an organic compound with a complex structure that includes a chlorophenyl group, an ethyl group, and a methylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-3-(2-chlorophenyl)-N-ethyl-N-(2-methylphenyl)prop-2-enamide typically involves the reaction of 2-chlorobenzaldehyde with N-ethyl-N-(2-methylphenyl)amine in the presence of a base. The reaction proceeds through a condensation mechanism, forming the desired product. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, industrial methods may incorporate purification steps such as recrystallization or chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

(2E)-3-(2-chlorophenyl)-N-ethyl-N-(2-methylphenyl)prop-2-enamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The chlorophenyl group can participate in substitution reactions, where the chlorine atom is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like sodium hydroxide (NaOH) or potassium hydroxide (KOH) can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

(2E)-3-(2-chlorophenyl)-N-ethyl-N-(2-methylphenyl)prop-2-enamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2E)-3-(2-chlorophenyl)-N-ethyl-N-(2-methylphenyl)prop-2-enamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• (2E)-3-(2-bromophenyl)-N-ethyl-N-(2-methylphenyl)prop-2-enamide
• (2E)-3-(2-fluorophenyl)-N-ethyl-N-(2-methylphenyl)prop-2-enamide
• (2E)-3-(2-iodophenyl)-N-ethyl-N-(2-methylphenyl)prop-2-enamide

Uniqueness

(2E)-3-(2-chlorophenyl)-N-ethyl-N-(2-methylphenyl)prop-2-enamide is unique due to the presence of the chlorophenyl group, which imparts specific chemical properties and reactivity. This uniqueness can influence its behavior in chemical reactions and its interactions with biological targets.